BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Enalapril Sodium: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enalapril sodium

Cat. No.: B1671236

The proper disposal of Enalapril sodium, an angiotensin-converting enzyme (ACE) inhibitor, is
a critical component of laboratory safety and environmental responsibility. Adherence to
established protocols is essential to ensure compliance with federal and local regulations and
to prevent environmental contamination and potential harm. This guide provides detailed
procedural information for researchers, scientists, and drug development professionals on the
safe handling and disposal of Enalapril sodium waste.

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is primarily governed by the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2]
The core regulation is the Resource Conservation and Recovery Act (RCRA), which provides
the framework for the safe management of hazardous and non-hazardous solid waste.[3] In
2019, the EPA introduced a new rule, Subpart P of the RCRA regulations, which sets forth
specific management standards for hazardous waste pharmaceuticals generated by healthcare
facilities.[1][4] A key provision of Subpart P is the prohibition of flushing hazardous waste
pharmaceuticals down drains.[1]

**Step-by-Step Disposal Protocol for Enalapril
Sodium

The following steps outline the recommended procedure for the safe disposal of Enalapril
sodium waste in a laboratory setting.
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Step 1: Waste Characterization The first crucial step is to determine if the Enalapril sodium
waste is classified as hazardous. Pharmaceutical waste is considered hazardous if it is
specifically listed by the EPA or if it exhibits one or more of the following characteristics:
ignitability, corrosivity, reactivity, or toxicity.[3] While Enalapril itself is not typically a listed
hazardous waste, a formal characterization based on its formulation and any potential
contaminants is necessary.

Step 2: Segregation and Containerization

o Segregation: Immediately segregate Enalapril sodium waste from other waste streams at
the point of generation. It should be kept separate from non-hazardous waste, sharps, and
biohazardous materials.[2]

» Containerization: Place the waste in a designated, properly labeled, sealed, and leak-proof
container.[5] The container should be clearly marked as "Pharmaceutical Waste" or with the
specific chemical name. Keep containers securely sealed when not in use.[5]

Step 3: Storage Store the container in a cool, dry, and well-ventilated area, away from
incompatible materials.[5] The storage location should be secure and locked to prevent
unauthorized access.[6]

Step 4: Disposal Path Selection The appropriate disposal path depends on the waste
characterization:

e Non-Hazardous Enalapril Sodium Waste:

o Do not dispose of it in a sewer or drain.[7]

o The recommended method is to use a licensed medical waste contractor for disposal.[3]
Disposal options include incineration in a solid waste incinerator or burial in a permitted
landfill, in accordance with state and local regulations.[7]

e Hazardous Enalapril Sodium Waste:

o This waste requires strict handling and must be managed by a licensed hazardous waste
contractor.[8]
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o The primary disposal method is incineration at a permitted hazardous waste treatment
facility.[1][3] The resulting ash is then disposed of in a licensed hazardous waste landfill.[7]

e Returning to Manufacturer/Reverse Distribution:
o An alternative is to return the pharmaceutical to the manufacturer for proper disposal.[8]

o For facilities that qualify, sending the waste to a DEA-registered reverse distributor is
another option. This can remove the burden of treating the materials as hazardous waste
on-site.[7]

Step 5: Spill and Contamination Cleanup In the event of a spill, follow these procedures:
e Evacuate the area and ensure proper ventilation.[9]

o Wear appropriate Personal Protective Equipment (PPE), including gloves, protective
clothing, and eye/face protection.[6][10]

o For dry spills, use dry cleanup procedures to avoid generating dust.[5] Sweep or vacuum the
spillage and collect it in a suitable, labeled container for disposal.[6][11] Avoid using
compressed air to clear surfaces.[6]

o Prevent the spilled material from entering drains or waterways.[5]
* Wash the area thoroughly with soap and water after cleanup.[5]

Quantitative Ecotoxicity Data

The following table summarizes ecotoxicity data for Enalapril maleate, providing insight into its
potential environmental impact.
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Species Test Type Result Exposure Time Method
Pimephales LC50 (Lethal
] OECD Test
promelas Concentration, > 1,000 mg/l 96 hours o
] Guideline 203
(fathead minnow)  50%)
. EC50 (Effective
Daphnia magna ) OECD Test
Concentration, 346 mg/l 48 hours o
(Water flea) Guideline 202
50%)
EC50
Natural o OECD Test
] ] (Respiration > 1,000 mg/l 3 hours o
microorganism S Guideline 209
inhibition)

[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Enalapril sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

. easyrxcycle.com [easyrxcycle.com]

. danielshealth.com [danielshealth.com]

. epa.gov [epa.gov]

. datasheets.scbt.com [datasheets.scbt.com]

. organon.com [organon.com]

. Healthcare Environmental Resource Center (HERC) [hercenter.org]

. Enalapril | C20H28N205 | CID 5388962 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. camberpharma.com [camberpharma.com]
e 10. pharmacopoeia.com [pharmacopoeia.com]
e 11. organon.com [organon.com]

 To cite this document: BenchChem. [Safe Disposal of Enalapril Sodium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671236#enalapril-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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